Cas no 1521465-84-8 (1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine)

• Product Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine
• CAS No: 1521465-84-8
• MF: C₁₃H₁₉NS
• MW: 221.361662149429
• CID: 6400593
• PubChem ID: 96792599
• Update Time: 2025-06-08

1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine
• EN300-1736306
• 1521465-84-8
• [1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutyl]methanamine

• Inchi： 1S/C13H19NS/c14-9-13(6-3-7-13)12-8-10-4-1-2-5-11(10)15-12/h8H,1-7,9,14H2
• InChI Key： ANHSTUSZOMLASD-UHFFFAOYSA-N
• SMILES： S1C2CCCCC=2C=C1C1(CN)CCC1

Computed Properties

• Exact Mass: 221.12382078g/mol
• Monoisotopic Mass: 221.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 54.3Ų

Additional information on 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine

Professional Introduction to Compound with CAS No. 1521465-84-8 and Product Name: 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine

The compound with the CAS number 1521465-84-8 and the product name 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a tetrahydro-1-benzothiophen-2-yl moiety in its structure suggests a rich aromatic system that could contribute to its biological activity. This introduction aims to provide a comprehensive overview of the compound, its synthesis, chemical properties, and the latest research findings that highlight its significance.

The tetrahydro-1-benzothiophen-2-yl group is a key structural feature of this compound, which belongs to the benzothiophene class of heterocyclic compounds. Benzothiophenes are well-known for their diverse pharmacological properties and have been extensively studied in the development of drugs targeting various diseases. The cyclobutylmethanamine moiety further enhances the complexity of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic properties. This combination of structural elements makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine structure has been explored in several studies for its potential biological activity. One of the most notable areas of research has been its application as an intermediate in the synthesis of more complex molecules with targeted therapeutic effects. The benzothiophene ring system is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The synthesis of 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine involves a series of well-defined chemical transformations that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of the tetrahydro-1-benzothiophen-2-yliodide precursor, which is then coupled with a cyclobutylmethylamine derivative through a palladium-catalyzed cross-coupling reaction. This step is crucial as it forms the core structure of the compound. Subsequent functional group modifications can be performed to introduce additional pharmacophores or to optimize the molecule's bioavailability.

The chemical properties of 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine have been thoroughly characterized through various spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared (IR) spectroscopy. These studies have revealed important insights into the compound's molecular structure and purity. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and potential interactions with biological targets.

One of the most exciting aspects of this compound is its potential application in developing novel therapeutic agents. Recent research has demonstrated that derivatives of benzothiophenes can exhibit significant activity against various diseases. For instance, studies have shown that certain benzothiophene-based compounds can inhibit enzymes involved in cancer cell proliferation and angiogenesis. The tetrahydro-1-benzothiophen-2-yl group in this molecule may play a critical role in modulating these biological pathways.

The pharmacological profile of 1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine is currently under investigation in preclinical studies. These studies aim to evaluate its efficacy and safety profile in vitro and in vivo. Initial results have shown promising activity against certain disease models, suggesting that this compound could be a valuable addition to existing therapeutic strategies. Further research is needed to fully understand its mechanism of action and to identify potential side effects.

In conclusion,1-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)cyclobutylmethanamine represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential applications in drug discovery. The presence of the tetrahydro-1-benzothiophen-2-yliodide moiety and the cyclobutylmethanamine group makes this compound a promising candidate for further investigation. As research continues to uncover new therapeutic targets and mechanisms,1521465-84-8 may play a crucial role in developing novel treatments for various diseases.